Cas no 618109-05-0 (Voriconazole N-Oxide)
Voriconazole N-Oxide structure
Product Name:Voriconazole N-Oxide
CAS No:618109-05-0
MF:C16H14F3N5O2
MW:365.309873104095
CID:955460
PubChem ID:10044355
Update Time:2025-04-19
Voriconazole N-Oxide Chemical and Physical Properties
Names and Identifiers
-
- Voriconazole N-Oxide
- (2R,3S)-2-(2,4-difluorophenyl)-3-(5-fluoro-1-oxidopyrimidin-1-ium-4-yl)-1-(1,2,4-triazol-1-yl)butan-2-ol
- A-(1H-1,2,4-triazol-1-ylmethyl)-1-oxide-4-pyrimidineethanol
- A-(2,4-Difluorophenyl)-5-fluoro-
- A-methyl-
- AR,
- CHEBI:175687
- 4-((2S,3R)-3-(2,4-difluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)butan-2-yl)-5-fluoropyrimidine 1-oxide
- UNII-684933R4SK
- AKOS025394780
- 4-[(2S,3R)-3-(2,4-Difluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)butan-2-yl]-5-fluoropyrimidin-1-ium-1-olate
- SCHEMBL15879291
- UK-121265
- UK 121265
- DTXSID90434719
- UK-121,265
- (2R,3s)-2-(2,4-difluorophenyl)-3-(5-fluoro-1-oxido-4-pyrimidinyl)-1-(1H-1,2,4-triazol-1-yl)-2-butanol
- HY-137989
- DB-222751
- 4-Pyrimidineethanol, alpha-(2,4-difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)-, 1-oxide, (alphaR,betaS)-
- Q27264211
- 4-PYRIMIDINEETHANOL, .ALPHA.-(2,4-DIFLUOROPHENYL)-5-FLUORO-.BETA.-METHYL-.ALPHA.-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-, 1-OXIDE, (.ALPHA.R,.BETA.S)-
- 684933R4SK
- (2R,3S)-2-(2,4-diluorophenyl)-3-(5-luoro-1-oxidopyrimidin-1-ium-4-yl)-1-(1,2,4-triazol-1-yl)butan-2-ol
- (alphaR,betaS)-alpha-(2,4-Difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)-1-oxide-4-pyrimidineethanol
- 618109-05-0
- 4-Pyrimidineethanol, ?-(2,4-difluorophenyl)-5-fluoro-?-methyl-?-(1H-1,2,4-triazol-1-ylmethyl)-, 1-oxide, (?R,?S)-; UK 121265; Voriconazole N-oxide
- CS-0143533
- UK 121,265
- UK121,265
- DTXCID40385545
- UK121265
- 4-Pyrimidineethanol, a-(2,4-difluorophenyl)-5-fluoro-ss-methyl-a-(1H-1,2,4-triazol-1-ylmethyl)-, 1-oxide, (aR,ssS)-; UK 121265; Voriconazole N-oxide
-
- Inchi: 1S/C16H14F3N5O2/c1-10(15-14(19)5-24(26)9-21-15)16(25,6-23-8-20-7-22-23)12-3-2-11(17)4-13(12)18/h2-5,7-10,25H,6H2,1H3/t10-,16+/m0/s1
- InChI Key: KPLFPLUCFPRUHU-MGPLVRAMSA-N
- SMILES: FC1C=C(C=CC=1[C@@](CN1C=NC=N1)([C@H](C1C(=C[N+](=CN=1)[O-])F)C)O)F
Computed Properties
- Exact Mass: 365.11000
- Monoisotopic Mass: 365.10995919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 89.3Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: 75-77°C
- Boiling Point: 569.5±60.0 °C at 760 mmHg
- Flash Point: 298.2±32.9 °C
- Solubility: Chloroform (Slightly), Dichloromethane (Slightly), Ethyl Acetate (Slightly), Met
- PSA: 89.29000
- LogP: 2.21040
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
Voriconazole N-Oxide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:-20°C Freezer, Under Inert Atmosphere
Voriconazole N-Oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | V760010-1mg |
Voriconazole N-Oxide |
618109-05-0 | 1mg |
$ 282.00 | 2023-09-05 | ||
| TRC | V760010-5mg |
Voriconazole N-Oxide |
618109-05-0 | 5mg |
$437.00 | 2023-05-17 | ||
| TRC | V760010-10mg |
Voriconazole N-Oxide |
618109-05-0 | 10mg |
$ 696.00 | 2023-09-05 | ||
| TRC | V760010-50mg |
Voriconazole N-Oxide |
618109-05-0 | 50mg |
$ 1173.00 | 2023-09-05 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74544-1mg |
Voriconazole N-oxide |
618109-05-0 | 98% | 1mg |
¥2045.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74544-5mg |
Voriconazole N-oxide |
618109-05-0 | 98% | 5mg |
¥6409.00 | 2022-04-26 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-213163-1 mg |
Voriconazole N-Oxide, |
618109-05-0 | 1mg |
¥3,234.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-213163-1mg |
Voriconazole N-Oxide, |
618109-05-0 | 1mg |
¥3234.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220388-250µg |
Voriconazole-d3 N-Oxide, |
618109-05-0 | 250µg |
¥5001.00 | 2023-09-05 | ||
| Cooke Chemical | LN3989749-1mg |
VoriconazoleN-oxide |
618109-05-0 | ≥98% | 1mg |
RMB 1244.00 | 2025-02-21 |
Voriconazole N-Oxide Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
618109-05-0 (Voriconazole N-Oxide) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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